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Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of cobalt(ll) iodide
dihydrate (Col2:2H20), a compound with applications in catalysis and as a precursor for other
cobalt-containing materials. The document details experimental protocols, presents key data in
a structured format, and illustrates the synthesis workflow.

Introduction

Cobalt(ll) iodide is an inorganic compound that exists in several forms, including the anhydrous
salt (Colz2) and various hydrates, most commonly the hexahydrate (Col2(Hz20)e) and the
dihydrate (Colz2:2H20).[1] The dihydrate is a brownish-red crystalline solid.[2] This guide
focuses on the synthesis of cobalt(ll) iodide dihydrate, providing detailed methodologies for its

preparation in a laboratory setting.

Physicochemical Properties

A summary of the key physical and chemical properties of cobalt(ll) iodide and its dihydrate
form is presented in the table below. This data is crucial for handling, characterization, and

application of the compound.
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Property Value Reference
Molecular Formula CoHal202 [2]

Formula Weight 348.77 g/mol [2]
Appearance Brownish-red crystal [2][3]
Melting Point 99-101°C (decomposes) [2]

Density 2.90 g/cm3 [2]

o Soluble, solution color varies
Solubility in Water ) [2]
with temperature

Anhydrous Colz Molar Mass 312.7421 g/mol [1]
Anhydrous Colz2 Melting Point 515-520 °C (under vacuum) [1]
Anhydrous Colz Boiling Point 570 °C [1]

Synthesis Methodologies

The synthesis of cobalt(ll) iodide hydrates can be achieved through several routes. The most
common laboratory preparations involve the reaction of cobalt precursors with a source of
iodide. Two primary methods are detailed below.

Method 1: Reaction of Cobalt(ll) Oxide with Hydroiodic
Acid
This method is a straightforward acid-base reaction that yields the hydrated form of cobalt(ll)

iodide. The hexahydrate is typically formed, which can then be carefully dehydrated to obtain
the dihydrate.

Reaction: CoO(s) + 2HI(aq) + 5H20(l) » Colz(H20)s(aq)
Experimental Protocol:
e Reagents and Equipment:

o Cobalt(Il) oxide (CoO)
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Hydroiodic acid (HI), 47-57%
Distilled water

Magnetic stirrer and stir bar
Heating mantle
Round-bottom flask
Condenser

Crystallization dish

Vacuum filtration apparatus

o Desiccator

Procedure:

1. In a well-ventilated fume hood, carefully add a stoichiometric amount of cobalt(ll) oxide to
a round-bottom flask containing hydroiodic acid.

2. Gently heat the mixture with stirring to facilitate the reaction. The solution will turn a deep
red or green color.

3. Once the cobalt(ll) oxide has completely reacted, allow the solution to cool to room
temperature.

4. Slowly evaporate the solvent from the resulting solution to induce crystallization of
cobalt(ll) iodide hexahydrate.

5. Collect the crystals by vacuum filtration and wash with a small amount of ice-cold distilled
water.

6. To obtain the dihydrate, the hexahydrate crystals must be carefully dehydrated. This can

be achieved by heating under controlled conditions or by drying in a desiccator over a
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suitable drying agent. The exact temperature and duration will need to be determined
empirically to avoid the formation of the anhydrous salt.

Method 2: Direct Reaction of Cobalt Metal with lodine

This method involves the direct synthesis of cobalt(ll) iodide from its elements. This is often
performed in situ for the preparation of cobalt(ll) iodide complexes.[4] The resulting anhydrous
cobalt(ll) iodide can then be hydrated.

Reaction: Co(s) + I2(s) — Colz(s) Colz(s) + 2H20(I) — Colz(H20)2(s)
Experimental Protocol:

» Reagents and Equipment:

o

Cobalt powder
o lodine crystals
o Acetonitrile (or other suitable solvent)
o Inert atmosphere glovebox or Schlenk line
o Heating mantle with stirrer
o Round-bottom flask
o Condenser
o Vacuum pump
e Procedure:

1. Due to the hygroscopic nature of cobalt(ll) iodide, this reaction is best performed under an
inert atmosphere.

2. Add an excess of cobalt powder and a limiting amount of iodine to a round-bottom flask in
a glovebox.[4]
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3. Add acetonitrile to the flask.[4]

4. Heat the mixture to reflux with vigorous stirring. The reaction is indicated by a color
change from green to red-brown.[4][5]

5. After the reaction is complete, the excess cobalt powder can be removed by filtration.
6. The solvent is then removed under vacuum to yield anhydrous cobalt(ll) iodide.

7. The anhydrous salt is then carefully hydrated by exposing it to a controlled amount of
water or moist air to form the dihydrate. The green hydrate will form upon exposure to
moisture.[1]

Workflow and Process Visualization

The following diagrams illustrate the logical flow of the synthesis methodologies described
above.

Caption: Workflow for Synthesis Method 1.

Caption: Workflow for Synthesis Method 2.

Safety and Handling

Cobalt(ll) iodide is a hazardous substance and should be handled with appropriate safety
precautions.
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Hazard Statement

Precautionary Statement

H302: Harmful if swallowed.

P264: Wash hands thoroughly after handling.

H312: Harmful in contact with skin.

P270: Do not eat, drink or smoke when using

this product.

H315: Causes skin irritation.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation.

P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

H332: Harmful if inhaled.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

H335: May cause respiratory irritation.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Data compiled from various safety data sheets.

Characterization

The synthesized cobalt(ll) iodide dihydrate should be characterized to confirm its identity and

purity. The following techniques are recommended:

Technique

Expected Results

Melting Point Analysis

Decomposition at 99-101°C.[2]

Infrared (IR) Spectroscopy

Presence of characteristic O-H stretching and

bending vibrations from the water of hydration.

X-ray Diffraction (XRD)

The diffraction pattern should match the known

crystal structure of Col2-2H20.

Elemental Analysis

The experimentally determined percentages of
Co, I, H, and O should correspond to the

theoretical values for Col2:2H20.
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Conclusion

The synthesis of cobalt(ll) iodide dihydrate can be reliably achieved through the acidification of
cobalt(ll) oxide followed by controlled dehydration, or by the direct reaction of cobalt and iodine
followed by hydration. Careful control of the reaction conditions, particularly the amount of
water for hydration, is critical to obtaining the desired dihydrate form. Proper safety measures
must be employed throughout the synthesis and handling of this compound. The
characterization techniques outlined will ensure the identity and purity of the final product,
making it suitable for further research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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